Cas no 1350898-25-7 ((2E)-3-(2,4-dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one)

• Product Name: (2E)-3-(2,4-dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one
• CAS No: 1350898-25-7
• MF: C₁₄H₁₀Cl₂O₂
• MW: 281.13400220871
• MDL: MFCD10262839
• CID: 5178964
• Update Time: 2026-03-05

(2E)-3-(2,4-dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2,4-dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one

• MDL： MFCD10262839
• Inchi： 1S/C14H10Cl2O2/c1-9-2-7-14(18-9)13(17)6-4-10-3-5-11(15)8-12(10)16/h2-8H,1H3/b6-4+
• InChI Key： VYDJRWAUGOWOCA-GQCTYLIASA-N
• SMILES： C(C1=CC=C(C)O1)(=O)/C=C/C1=CC=C(Cl)C=C1Cl

Additional information on (2E)-3-(2,4-dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one

Chemical Compound CAS No. 1350898-25-7: (2E)-3-(2,4-Dichlorophenyl)-1-(5-Methylfuran-2-yl)prop-2-en-1-one

The compound with CAS number 1350898-25-7, known as (2E)-3-(2,4-dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of α,β-unsaturated ketones, which are well-known for their versatile reactivity and biological activity. The structure of this molecule consists of a dichlorophenyl group attached to a conjugated enone system, further substituted with a methylfuran moiety. This combination of functional groups makes it an intriguing subject for both synthetic and applied research.

Recent studies have highlighted the importance of α,β-unsaturated ketones like (2E)-3-(2,4-dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one in medicinal chemistry. Researchers have explored its potential as a precursor for drug development, particularly in the design of anti-inflammatory and anticancer agents. The conjugated enone system in this compound is known to exhibit significant reactivity towards nucleophilic addition and cycloaddition reactions, making it a valuable intermediate in organic synthesis.

The synthesis of (2E)-3-(2,4-dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one typically involves a multi-step process that includes the formation of the dichlorophenyl group and subsequent coupling with the methylfuran moiety. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the principles of green chemistry. These methods not only reduce waste but also improve the overall yield and purity of the compound.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies. Its ability to inhibit certain enzymes associated with inflammatory pathways suggests its potential as an anti-inflammatory agent. Additionally, studies have indicated that this compound may exhibit selective cytotoxicity against cancer cells, making it a candidate for further exploration in oncology research.

The structural uniqueness of (2E)-3-(2,4-dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one also lends itself to applications in materials science. Researchers have investigated its use as a building block for advanced materials, such as polymers and sensors, due to its ability to form stable conjugated systems. The presence of the methylfuran group introduces additional electronic properties that can be tailored for specific applications.

From an analytical standpoint, the characterization of this compound has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into its molecular structure and purity, ensuring high-quality standards for both research and industrial applications.

In conclusion, (2E)-3-(2,4-dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one is a versatile compound with a wide range of potential applications across various fields. Its unique structure and reactivity make it an invaluable tool in modern chemistry and pharmacology. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in future innovations.